Cas no 3313-84-6 (Benzenesulfonic acid,4-nitrophenyl ester)

• Product Name: Benzenesulfonic acid,4-nitrophenyl ester
• CAS No: 3313-84-6
• MF: C₁₂H₉NO₅S
• MW: 279.268562078476
• CID: 322091
• PubChem ID: 347803
• Update Time: 2025-04-19

Benzenesulfonic acid,4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-nitrophenyl ester
• 4-nitrophenyl benzenesulfonate
• AC1L8855
• benzenesulfonic acid-(4-nitro-phenyl ester)
• Benzolsulfonsaeure-(4-nitro-phenylester)
• NSC406665
• phenyl-sulfonic acid 4-nitro-phenyl ester
• Phenyl-sulfonsaeure-< 4-nitro-phenylester>
• p-nitrophenyl benzenesulfonate
• p-Nitrophenyl benzenesulphonate
• T0512-4739
• CHEMBL4854613
• AKOS000622707
• SCHEMBL14594621
• Z45513638
• Benzenesulfonic acid 4-nitro-phenyl ester
• DTXSID60324416
• 3313-84-6
• NSC-406665

• Inchi： 1S/C12H9NO5S/c14-13(15)10-6-8-11(9-7-10)18-19(16,17)12-4-2-1-3-5-12/h1-9H
• InChI Key： KAHNIMUVMKNJPX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(=O)(=O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 279.02017
• Monoisotopic Mass: 279.02014356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• PSA: 86.51